4-Hydroxyphenylacetic acid
4-Hydroxyphenylacetic acid
4-Hydroxyphenylacetic acid, also known as (p-hydroxyphenyl)acetate or 4-hydroxybenzeneacetate, belongs to the class of organic compounds known as 1-hydroxy-2-unsubstituted benzenoids. These are phenols that are unsubstituted at the 2-position. 4-Hydroxyphenylacetic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 4-Hydroxyphenylacetic acid has been found throughout most human tissues, and has also been detected in most biofluids, including cerebrospinal fluid, blood, feces, and urine. Within the cell, 4-hydroxyphenylacetic acid is primarily located in the cytoplasm. 4-Hydroxyphenylacetic acid exists in all eukaryotes, ranging from yeast to humans. In humans, 4-hydroxyphenylacetic acid is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 4-Hydroxyphenylacetic acid is also involved in several metabolic disorders, some of which include the tyrosinemia type I pathway, the hawkinsinuria pathway, monoamine oxidase-a deficiency (mao-a), and tyrosinemia, transient, OF the newborn pathway. Outside of the human body, 4-hydroxyphenylacetic acid can be found in a number of food items such as evening primrose, corn, cocoa bean, and oat. This makes 4-hydroxyphenylacetic acid a potential biomarker for the consumption of these food products.
4-hydroxyphenylacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by a 4-hydroxyphenyl group. It has a role as a plant metabolite, a fungal metabolite, a human metabolite and a mouse metabolite. It is a monocarboxylic acid and a member of phenols. It derives from an acetic acid. It is a conjugate acid of a 4-hydroxyphenylacetate.
4-hydroxyphenylacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by a 4-hydroxyphenyl group. It has a role as a plant metabolite, a fungal metabolite, a human metabolite and a mouse metabolite. It is a monocarboxylic acid and a member of phenols. It derives from an acetic acid. It is a conjugate acid of a 4-hydroxyphenylacetate.
Brand Name:
Vulcanchem
CAS No.:
156-38-7
VCID:
VC0194381
InChI:
InChI=1S/C8H8O3/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11)
SMILES:
C1=CC(=CC=C1CC(=O)O)O
Molecular Formula:
C8H8O3
Molecular Weight:
152.15 g/mol
4-Hydroxyphenylacetic acid
CAS No.: 156-38-7
Impurities
VCID: VC0194381
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol
Purity: > 95%
| CAS No. | 156-38-7 |
|---|---|
| Product Name | 4-Hydroxyphenylacetic acid |
| Molecular Formula | C8H8O3 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 2-(4-hydroxyphenyl)acetic acid |
| Standard InChI | InChI=1S/C8H8O3/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11) |
| Standard InChIKey | XQXPVVBIMDBYFF-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CC(=O)O)O |
| Canonical SMILES | C1=CC(=CC=C1CC(=O)O)O |
| Appearance | Light Beige Solid |
| Melting Point | 152.0 °C 148-150°C |
| Physical Description | Solid |
| Description | 4-Hydroxyphenylacetic acid, also known as (p-hydroxyphenyl)acetate or 4-hydroxybenzeneacetate, belongs to the class of organic compounds known as 1-hydroxy-2-unsubstituted benzenoids. These are phenols that are unsubstituted at the 2-position. 4-Hydroxyphenylacetic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 4-Hydroxyphenylacetic acid has been found throughout most human tissues, and has also been detected in most biofluids, including cerebrospinal fluid, blood, feces, and urine. Within the cell, 4-hydroxyphenylacetic acid is primarily located in the cytoplasm. 4-Hydroxyphenylacetic acid exists in all eukaryotes, ranging from yeast to humans. In humans, 4-hydroxyphenylacetic acid is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 4-Hydroxyphenylacetic acid is also involved in several metabolic disorders, some of which include the tyrosinemia type I pathway, the hawkinsinuria pathway, monoamine oxidase-a deficiency (mao-a), and tyrosinemia, transient, OF the newborn pathway. Outside of the human body, 4-hydroxyphenylacetic acid can be found in a number of food items such as evening primrose, corn, cocoa bean, and oat. This makes 4-hydroxyphenylacetic acid a potential biomarker for the consumption of these food products. 4-hydroxyphenylacetic acid is a monocarboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by a 4-hydroxyphenyl group. It has a role as a plant metabolite, a fungal metabolite, a human metabolite and a mouse metabolite. It is a monocarboxylic acid and a member of phenols. It derives from an acetic acid. It is a conjugate acid of a 4-hydroxyphenylacetate. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Solubility | 0.40 M 60.7 mg/mL |
| Synonyms | 4-Hydroxybenzeneacetic Acid; (4-Hydroxyphenyl)acetic Acid; (p-Hydroxyphenyl)acetic Acid; 2-[4-(Hydroxy)phenyl]acetic Acid; 4-(Carboxymethyl)phenol; p-Hydroxybenzeneacetic Acid |
| PubChem Compound | 127 |
| Last Modified | Nov 11 2021 |
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